Cas no 2293938-51-7 (2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride)

• Product Name: 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride
• CAS No: 2293938-51-7
• MF: C₆H₁₁FO₄S
• MW: 198.212544679642
• CID: 5916600
• PubChem ID: 165926234
• Update Time: 2025-10-28

2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride
• EN300-1584079
• 2293938-51-7

• Inchi： 1S/C6H11FO4S/c7-12(8,9)4-3-11-6-1-2-10-5-6/h6H,1-5H2
• InChI Key： HEUCQOJBQBBVLJ-UHFFFAOYSA-N
• SMILES： S(CCOC1COCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 198.03620816g/mol
• Monoisotopic Mass: 198.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61Ų

Additional information on 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride

Introduction to 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride (CAS No: 2293938-51-7)

2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride, identified by the chemical identifier CAS No 2293938-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents. The structural features of this molecule, including its sulfonyl fluoride group and oxolane ring, make it a valuable intermediate in the synthesis of complex molecules, especially those involving nucleophilic substitution reactions.

The sulfonyl fluoride moiety is particularly noteworthy due to its high reactivity in nucleophilic substitution reactions, where it can be converted into sulfonamides, sulfonates, or other functional groups essential for drug design. This reactivity has been leveraged in various synthetic pathways to construct intricate molecular architectures. The oxolane ring, on the other hand, provides additional stability and structural integrity to the molecule, making it a favorable scaffold for further derivatization. Such structural attributes have positioned 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride as a key building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic compounds. The oxolane scaffold, being a five-membered cyclic ether, has been extensively studied for its ability to mimic natural products and bioactive molecules. The incorporation of this motif into pharmaceutical candidates has shown promise in targeting various biological pathways. For instance, derivatives of oxolane have been explored for their potential antimicrobial and anti-inflammatory properties. The presence of the sulfonyl fluoride group further enhances the utility of this compound by providing a site for selective functionalization.

One of the most compelling aspects of 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride is its role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone of modern medicine, with applications ranging from antibiotics to anti-diabetic agents. The ability to efficiently convert sulfonyl fluorides into sulfonamides has made this class of compounds indispensable in drug discovery. Researchers have utilized 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride to develop novel sulfonamides with enhanced pharmacological profiles. These efforts have been supported by advances in computational chemistry and high-throughput screening techniques, which have accelerated the identification of promising drug candidates.

The synthesis of 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride itself is an intriguing process that highlights the intersection of organic synthesis and catalysis. Modern synthetic approaches often employ transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and ring-forming processes. These catalytic methods not only improve yields but also enable access to complex molecular structures that would be otherwise challenging to achieve. The use of palladium and copper catalysts, in particular, has been instrumental in constructing the oxolane ring and introducing the sulfonyl fluoride functionality.

From a mechanistic standpoint, the reactivity of 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride can be attributed to the polarizability of the sulfonyl fluoride group and the electron-deficient nature of the oxolane ring. These features make it an excellent substrate for nucleophilic attack, allowing for diverse functionalizations. For example, treatment with nucleophiles such as amines or alcohols can yield sulfonamides or ethers, respectively. Such transformations have been exploited in peptide coupling reactions and glycosylation processes, where 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride serves as an effective linker molecule.

The pharmaceutical industry has also shown interest in leveraging 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride for its potential as a prodrug or pharmacophore. Prodrugs are designed to enhance drug delivery by undergoing metabolic conversion into active therapeutic agents at their site of action. The structural flexibility provided by the oxolane ring allows for modifications that can influence solubility, permeability, and metabolic stability. Additionally, the sulfonyl fluoride group can be strategically positioned to interact with biological targets or to facilitate enzymatic activation.

In recent clinical studies, derivatives inspired by 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride have demonstrated promising results in preclinical models. These studies have focused on evaluating their efficacy against diseases such as cancer and inflammatory disorders. The ability to fine-tune molecular properties through structural modifications has allowed researchers to optimize pharmacokinetic profiles and minimize side effects. For instance, modifications aimed at improving bioavailability or reducing toxicity have been successfully implemented using this compound as a starting material.

The future directions for research involving 2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride are vast and exciting. Advances in synthetic methodologies will continue to expand its utility as a building block for complex molecules. Additionally, interdisciplinary approaches combining organic chemistry with biophysics and computational modeling will provide deeper insights into its reactivity and applications. As our understanding of biological systems evolves, so too will our ability to harness this compound's potential for therapeutic development.

In conclusion,2-(oxolan-3-yloxy)ethane-1-sulfonyl fluoride (CAS No: 2293938-51-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing sulfonamide-based drugs underscores its importance in drug discovery efforts worldwide. As research progresses，this compound will undoubtedly continue to play a pivotal role in developing innovative treatments for various diseases.